Cas no 2109104-07-4 (N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride)

• Product Name: N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride
• CAS No: 2109104-07-4
• MF: C₁₂H₁₉Cl₂N₃O
• MW: 292.204760789871
• MDL: MFCD29035001
• CID: 4784332
• Update Time: 2025-06-28

N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride

• MDL： MFCD29035001
• Inchi： 1S/C12H17N3O.2ClH/c1-15(2)12(16)11-6-3-5-10(14-11)9-7-4-8-13-9;;/h3,5-6,9,13H,4,7-8H2,1-2H3;2*1H
• InChI Key： PNVFHVONEZRSGW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1=CC=CC(C2CCCN2)=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 45.2

Additional information on N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride

Introduction to N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride (CAS No. 2109104-07-4)

N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride, a compound with the chemical formula C₁₂H₁₈N₂O·2HCl, is a significant molecule in the realm of pharmaceutical research and development. This compound, identified by its unique CAS number 2109104-07-4, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this molecule, featuring a pyridine core substituted with a pyrrolidine ring and amide functionalities, makes it a versatile candidate for further exploration.

The pharmacological relevance of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride stems from its ability to interact with various biological targets. Recent studies have highlighted its role as a potential scaffold for developing novel therapeutic agents. The presence of the amide group and the dimethyl substitution on the pyrrolidine ring contributes to its binding affinity and specificity, making it an attractive candidate for further medicinal chemistry modifications.

In the context of contemporary research, this compound has been investigated for its potential in modulating enzyme activity and receptor interactions. For instance, studies have suggested that derivatives of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride may exhibit inhibitory effects on certain kinases and other enzymes involved in signal transduction pathways. These pathways are crucial in various physiological processes, including cell growth, differentiation, and apoptosis.

The synthesis of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrrolidine ring and the amide functionality are critical steps that determine the compound's overall pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

One of the key aspects of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride is its solubility characteristics. The dihydrochloride salt form enhances its solubility in aqueous solutions, which is advantageous for formulation development and in vitro studies. This solubility profile allows for easier administration in preclinical and clinical trials, potentially improving bioavailability and therapeutic efficacy.

Recent preclinical studies have demonstrated promising results when N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride was tested in animal models. These studies have shown that the compound can modulate specific biological pathways without significant off-target effects. This selectivity is a critical factor in drug development, as it reduces the risk of adverse reactions and enhances patient safety.

The molecular interactions of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride with biological targets have been further elucidated through computational modeling and X-ray crystallography. These techniques provide detailed insights into the binding mode and affinity of the compound, which are essential for designing more effective derivatives. By understanding these interactions at a molecular level, researchers can optimize the compound's pharmacokinetic properties and therapeutic potential.

The future prospects of N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride in drug development are promising. Ongoing research aims to explore its applications in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound's unique structural features make it a valuable tool for developing targeted therapies that address unmet medical needs.

In conclusion, N,N-Dimethyl-6-pyrrolidin-2-ylpyridine-2-carboxamide dihydrochloride (CAS No. 2109104-07) is a fascinating molecule with significant potential in pharmaceutical research. Its structural complexity, combined with its favorable pharmacological properties, positions it as a key candidate for further development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an important role in the next generation of therapeutic agents.